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Introduction

While a specific compound designated "Acetalin-2" is not found in the scientific literature, the

query likely pertains to the foundational and highly reactive alkyne, acetylene (systematic

name: ethyne). Acetylene is the simplest alkyne, with the chemical formula C₂H₂. It serves as a

critical building block in organic synthesis and has a rich chemistry owing to its carbon-carbon

triple bond. This guide provides a comprehensive overview of acetylene's chemical structure,

properties, and key applications for researchers, scientists, and professionals in drug

development.

Chemical Structure and Bonding
Acetylene is a linear molecule with the structure H−C≡C−H. The two carbon atoms are sp-

hybridized, and the C-C triple bond consists of one strong sigma (σ) bond and two weaker pi

(π) bonds.[1][2][3] The C≡C bond length is approximately 1.20 Å, and the C-H bond length is

about 1.06 Å. All four atoms lie in a straight line, resulting in a bond angle of 180°.[2][3] The

high s-character of the sp-hybridized carbons makes the hydrogen atoms weakly acidic, with a

pKa of about 25.[1]
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Acetylene is a colorless and odorless gas in its pure form; however, commercial grades often

have a distinct garlic-like smell due to impurities like phosphine and arsine.[1][4] It is highly

flammable and burns with a very hot flame, making it useful in welding and cutting applications.

[3] Acetylene is unstable in its pure form, especially under pressure, and can decompose

explosively into its constituent elements, hydrogen and carbon.[1][4] For safe handling and

storage, it is typically dissolved in a solvent like acetone or dimethylformamide (DMF) within a

porous material.[2][3]

Table 1: Physical and Chemical Properties of Acetylene

Property Value Reference

Chemical Formula C₂H₂ [1][2]

Molar Mass 26.038 g/mol [1][2]

Appearance Colorless gas [1][2][4]

Odor
Odorless (pure); garlic-like

(commercial grade)
[1][2][4]

Density 1.097 kg/m ³ (at STP) [5]

Melting Point -80.8 °C (sublimes) [1][2]

Boiling Point -84.7 °C [5]

Solubility in Water 1.2 g/L at 20 °C [4]

Acidity (pKa) 25 [1]

Autoignition Temperature 305 °C (581 °F) [4]

Synthesis of Acetylene
Historically, acetylene was primarily produced by the reaction of calcium carbide with water.[1]

[6] While this method is still in use, particularly in some regions, the main industrial production

of acetylene since the mid-20th century has been through the partial combustion of methane.

[1]

Experimental Protocol: Laboratory Synthesis of Acetylene from Calcium Carbide
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Objective: To generate acetylene gas through the hydrolysis of calcium carbide.

Materials:

Calcium carbide (CaC₂) chunks

Distilled water

Dropping funnel

Two-necked round-bottom flask

Gas delivery tube

Water trough for gas collection

Procedure:

Place a few small chunks of calcium carbide into the two-necked round-bottom flask.

Fit the dropping funnel into one neck of the flask and the gas delivery tube into the other.

Fill the dropping funnel with distilled water.

Slowly add water from the dropping funnel onto the calcium carbide. An immediate and

vigorous reaction will occur, producing acetylene gas.

Collect the gas by displacing water in an inverted container within the water trough.

The reaction is: CaC₂(s) + 2H₂O(l) → C₂H₂(g) + Ca(OH)₂(aq)[3]

Safety Precautions: This reaction is highly exothermic and produces a flammable gas. The

experiment should be conducted in a well-ventilated fume hood, away from any sources of

ignition.

Below is a diagram illustrating the laboratory synthesis of acetylene.
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Workflow for Laboratory Synthesis of Acetylene

Apparatus Setup

Reaction and Collection

Place Calcium Carbide (CaC₂) in Flask

Fit Dropping Funnel and Gas Delivery Tube

Fill Funnel with Water

Add Water to CaC₂

Initiate Reaction

Acetylene Gas is Produced

Collect Gas over Water

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of acetylene from calcium carbide and water.
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Key Reactions and Signaling Pathways
Acetylene's reactivity is dominated by its triple bond, making it a versatile substrate for various

chemical transformations.

1. Addition Reactions: Acetylene readily undergoes addition reactions with halogens, hydrogen

halides, and water. For instance, the addition of HBr to acetylene proceeds in two steps to form

1,1-dibromoethane (ethylidene bromide).[5]

2. Vinylation: Acetylene can react with alcohols in the presence of a base to form vinyl ethers.

[6] This reaction is a key industrial process for producing monomers.

3. Metal Acetylide Formation: The weakly acidic protons of acetylene can be removed by a

strong base (like sodium amide in liquid ammonia) to form a metal acetylide. These acetylides

are potent nucleophiles and are widely used in C-C bond-forming reactions.[7]

4. Cyclization: Under high temperatures and in the presence of a catalyst, three molecules of

acetylene can cyclize to form benzene.[3]

Below is a diagram illustrating the formation and alkylation of sodium acetylide, a fundamental

reaction in organic synthesis.
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Formation and Alkylation of Sodium Acetylide

Acetylide Formation

Alkylation (Sₙ2 Reaction)

H-C≡C-H (Acetylene)

H-C≡C⁻Na⁺ (Sodium Acetylide)

+ NaNH₂

NaNH₂ (Sodium Amide)

R-X (Alkyl Halide) H-C≡C-R (Terminal Alkyne)

+ R-X

NaX (Sodium Halide)

Click to download full resolution via product page

Caption: The two-step process of forming a sodium acetylide and its subsequent alkylation to

create a new C-C bond.

Biological Relevance and Derivatives

While acetylene itself is not a common biological molecule, the acetylenic group is found in

some natural products, such as certain acetogenins isolated from plants, which have shown

biological activities like antileishmanial effects.[8] Furthermore, acetylated compounds, such as

N-acetylcysteine and N-acetyl-leucine, are used as drugs and have various therapeutic
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applications.[9][10] The mechanism of action for some acetylene-containing compounds

involves the alkylation and subsequent inactivation of enzymes like cytochrome P450.[4]

Conclusion

Acetylene is a cornerstone of organic chemistry with a diverse range of applications stemming

from the high reactivity of its triple bond. Its synthesis, physical properties, and chemical

transformations are well-understood, making it an invaluable tool for researchers in various

fields, including materials science and drug development. While the term "Acetalin-2" does not

correspond to a known chemical, the rich chemistry of acetylene and its derivatives offers a

vast landscape for scientific exploration and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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